N-(3-methoxyphenyl)-2-((4-(2-((6-methylbenzo[d]thiazol-2-yl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C22H20N4O3S3/c1-13-6-7-17-18(8-13)32-21(25-17)26-19(27)10-15-11-30-22(24-15)31-12-20(28)23-14-4-3-5-16(9-14)29-2/h3-9,11H,10,12H2,1-2H3,(H,23,28)(H,25,26,27)
• InChI Key: NFRZHFNZVPXLPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3=CSC(=N3)SCC(=O)NC4=CC(=CC=C4)OC
• Molecular Formula: C22H20N4O3S3
• Molecular Weight: 484.6 g/mol

Description

N-(3-methoxyphenyl)-2-((4-(2-((6-methylbenzo[d]thiazol-2-yl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20N4O3S3 and its molecular weight is 484.61. The purity is usually 95%.
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Scientific Research Applications

Photophysical Properties

Research on the photophysical properties of amide hydrogen-bonded N-(benzo[d]thiazol-2-yl) acetamide crystals reveals significant insights into hydrogen bonding interactions and their impact on molecular assemblies and photophysical behavior. These studies underline the importance of substituents in benzothiazole moieties and their role in forming hydrogen-bonded assemblies with distinct photophysical characteristics (Balijapalli et al., 2017).

Synthesis Strategies

A notable advancement in the design of drug-like small molecules with anticancer properties is demonstrated through the synthesis of thiazole and thiadiazole derivatives. The pharmacophore hybridization approach, as detailed in the synthesis of 2,2-Dichloro-N-[5-[2-[3-(4-methoxyphenyl)-5-phenyl-3,4-dihydro-2H-pyrazol-2-yl]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide, highlights a cost-effective strategy for developing compounds with potential anticancer activities (Yushyn et al., 2022).

Anticancer Activities

Several studies have synthesized and evaluated thiazole derivatives for their anticancer activity. For instance, the synthesis of 5-methyl-4-phenyl thiazole derivatives and their study against A549 human lung adenocarcinoma cells have shown promising selectivity and anticancer efficacy. This research underscores the potential of thiazole-based compounds in developing effective anticancer therapies (Evren et al., 2019).

Optoelectronic Properties

The optoelectronic properties of thiazole-based polythiophenes have been explored to assess their suitability for various applications, including conducting polymers and optoelectronic devices. The synthesis of thiazole-containing monomers and their polymerization reveal interesting optical and electronic properties, highlighting the versatility of thiazole derivatives in materials science (Camurlu & Guven, 2015).